24-Methylhexacosan-1-ol
Description
24-methylhexacosan-1-ol is a very long-chain primary fatty alcohol that is hexacosan-1-ol substituted by a methyl group at psotion 24. It derives from a hexacosan-1-ol.
Scientific Research Applications
Cardioprotective and Antiarhythmic Activity
- Oxalate salt of a similar compound showed potential in treating cardiovascular diseases in animal models. It exhibited antihypertensive, anti-arrhythmic, and cardioprotective activities, potentially due to β-adrenoreceptor blockade (Nikam et al., 2011).
Cancer Therapy
- Novel biphenyl pyridines, structurally similar to 24-Methylhexacosan-1-ol, were found to be effective as small-molecule inhibitors targeting the PD-1/PD-L1 interaction, showing potential in cancer therapy (Wang et al., 2021).
Lipid Analysis
- Nervonic acid, a compound structurally related to 24-Methylhexacosan-1-ol, was used as an internal standard in the quantitative gas chromatographic analyses of fish oil polyunsaturated fatty acids, suggesting potential applications in lipid analysis (Shantha & Ackman, 1990).
Antitumor Activity
- A study on Cordyceps sinensis mycelia isolated sterols structurally similar to 24-Methylhexacosan-1-ol, showing antitumor activity, hinting at potential applications in cancer research (Bok et al., 1999).
Sterol Biosynthesis
- Research on Candida species revealed that they contain compounds structurally similar to 24-Methylhexacosan-1-ol, providing insights into sterol biosynthesis in yeasts, which could be relevant for understanding similar processes in other organisms (Fryberg et al., 1976).
properties
Product Name |
24-Methylhexacosan-1-ol |
|---|---|
Molecular Formula |
C27H56O |
Molecular Weight |
396.7 g/mol |
IUPAC Name |
24-methylhexacosan-1-ol |
InChI |
InChI=1S/C27H56O/c1-3-27(2)25-23-21-19-17-15-13-11-9-7-5-4-6-8-10-12-14-16-18-20-22-24-26-28/h27-28H,3-26H2,1-2H3 |
InChI Key |
ZBNVMPVEBXTLJF-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)CCCCCCCCCCCCCCCCCCCCCCCO |
Origin of Product |
United States |
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